Cas no 5524-20-9 (6a,8-Methano-6aH-cyclopropa[b]phenanthrene-4-methanol,tetradecahydro-4,7a,9b-trimethyl-, acetate, (4R,4aS,6aS,7aR,8S,8aR,9aR,9bS)-(9CI))

• Product Name: 6a,8-Methano-6aH-cyclopropa[b]phenanthrene-4-methanol,tetradecahydro-4,7a,9b-trimethyl-, acetate, (4R,4aS,6aS,7aR,8S,8aR,9aR,9bS)-(9CI)
• CAS No: 5524-20-9
• MF: C₁₀H₁₄N₂OS
• MW: 210.295960903168
• CID: 385867
• PubChem ID: 2849734
• Update Time: 2025-04-19

6a,8-Methano-6aH-cyclopropa[b]phenanthrene-4-methanol,tetradecahydro-4,7a,9b-trimethyl-, acetate, (4R,4aS,6aS,7aR,8S,8aR,9aR,9bS)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 6a,8-Methano-6aH-cyclopropa[b]phenanthrene-4-methanol,tetradecahydro-4,7a,9b-trimethyl-, acetate, (4R,4aS,6aS,7aR,8S,8aR,9aR,9bS)-(9CI)
• propanamide, N-(4,5,6,7-tetrahydro-2-benzothiazolyl)-
• N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)propanamide
• Cambridge id 5524209
• SCHEMBL24026375
• WAY-312120
• N-(4,5,6,7-Tetrahydrobenzo[d]thiazol-2-yl)propionamide
• 27464-71-7
• AB00087290-01
• Z27875530
• 5524-20-9
• AKOS000620396
• DTXSID90385974
• CHEMBL3410174

• Inchi： 1S/C10H14N2OS/c1-2-9(13)12-10-11-7-5-3-4-6-8(7)14-10/h2-6H2,1H3,(H,11,12,13)
• InChI Key： LDGQOXHQWNHBOO-UHFFFAOYSA-N
• SMILES： S1C(NC(CC)=O)=NC2=C1CCCC2

Computed Properties

• Exact Mass: 210.08282
• Monoisotopic Mass: 210.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• PSA: 41.99